Cas no 2228720-90-7 (O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine)
O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine
- EN300-1934371
- O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine
- 2228720-90-7
-
- Inchi: 1S/C10H12BrF2NO/c1-10(2,5-15-14)6-3-4-7(12)8(11)9(6)13/h3-4H,5,14H2,1-2H3
- InChI Key: UZKMLRONBDINLU-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC(=C1F)C(C)(C)CON)F
Computed Properties
- Exact Mass: 279.00703g/mol
- Monoisotopic Mass: 279.00703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.2Ų
O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1934371-0.05g |
O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine |
2228720-90-7 | 0.05g |
$1224.0 | 2023-09-17 | ||
| Enamine | EN300-1934371-0.1g |
O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine |
2228720-90-7 | 0.1g |
$1283.0 | 2023-09-17 | ||
| Enamine | EN300-1934371-0.25g |
O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine |
2228720-90-7 | 0.25g |
$1341.0 | 2023-09-17 | ||
| Enamine | EN300-1934371-0.5g |
O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine |
2228720-90-7 | 0.5g |
$1399.0 | 2023-09-17 | ||
| Enamine | EN300-1934371-1.0g |
O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine |
2228720-90-7 | 1g |
$1458.0 | 2023-05-31 | ||
| Enamine | EN300-1934371-2.5g |
O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine |
2228720-90-7 | 2.5g |
$2856.0 | 2023-09-17 | ||
| Enamine | EN300-1934371-5.0g |
O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine |
2228720-90-7 | 5g |
$4226.0 | 2023-05-31 | ||
| Enamine | EN300-1934371-10.0g |
O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine |
2228720-90-7 | 10g |
$6266.0 | 2023-05-31 | ||
| Enamine | EN300-1934371-1g |
O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine |
2228720-90-7 | 1g |
$1458.0 | 2023-09-17 | ||
| Enamine | EN300-1934371-5g |
O-[2-(3-bromo-2,4-difluorophenyl)-2-methylpropyl]hydroxylamine |
2228720-90-7 | 5g |
$4226.0 | 2023-09-17 |
O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine
Professional Introduction to Compound with CAS No. 2228720-90-7 and Product Name: O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine
The compound with the CAS number 2228720-90-7 and the product name O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple fluorine atoms and a bromine substituent in its aromatic ring contributes to its distinct chemical properties, making it a promising candidate for further investigation.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability and improved bioavailability. The molecular framework of O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine aligns well with this trend, as the fluorine atoms and bromine group are known to modulate the pharmacokinetic behavior of drugs. This compound’s structure suggests potential interactions with biological targets, which could be exploited for therapeutic purposes.
One of the most intriguing aspects of this compound is its potential role in the development of novel antimicrobial agents. The combination of a hydroxylamine functional group and a halogenated aromatic ring creates a molecular scaffold that can exhibit broad-spectrum antimicrobial activity. Recent studies have shown that similar compounds have demonstrated efficacy against various resistant bacterial strains, making this area of research particularly promising. The O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine derivative could serve as a valuable scaffold for designing new antibiotics that address the growing challenge of antibiotic resistance.
Furthermore, the compound’s structural features make it an attractive candidate for further derivatization and optimization. The presence of a hydroxylamine group provides a versatile handle for chemical modifications, allowing researchers to fine-tune its pharmacological properties. For instance, introducing additional functional groups or altering the substitution pattern on the aromatic ring could enhance its binding affinity to specific biological targets. Such modifications are crucial in drug discovery, as they can significantly improve the efficacy and selectivity of potential therapeutic agents.
The synthesis of O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving high yields and purity. These synthetic strategies are critical in ensuring that the final product meets the stringent standards required for pharmaceutical applications.
From a computational chemistry perspective, the molecular modeling of O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine has revealed interesting insights into its interactions with biological targets. Studies using molecular dynamics simulations have shown that this compound can form stable complexes with proteins involved in various metabolic pathways. These interactions could be exploited to develop drugs that modulate these pathways for therapeutic benefit. Additionally, quantum mechanical calculations have provided valuable information about its electronic structure, which is essential for understanding its reactivity and potential applications in catalysis.
The potential applications of this compound extend beyond antimicrobial agents. Its unique structural features also make it a promising candidate for developing novel anticancer drugs. Cancer research has increasingly focused on targeting specific enzymes and proteins involved in tumor growth and progression. The hydroxylamine group in O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine could serve as a key moiety for designing inhibitors that disrupt these critical pathways.
In conclusion, O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine represents a significant advancement in pharmaceutical chemistry with diverse potential applications. Its unique molecular structure, characterized by fluorine and bromine substituents on an aromatic ring and a hydroxylamine functional group, makes it an attractive candidate for further investigation. The compound’s potential role in developing novel antimicrobial and anticancer agents underscores its importance in drug discovery. As research continues to uncover new therapeutic possibilities, compounds like this will play a crucial role in addressing some of the most pressing challenges in medicine today.
2228720-90-7 (O-2-(3-bromo-2,4-difluorophenyl)-2-methylpropylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)